Methyl (2-(2,2-diphenylacetamido)-4,5-dimethylthiophene-3-carbonyl)carbamate
Description
Scientific Research Applications
Pharmaceutical Drug Development
This compound, with its complex structure, is likely to interact with various biological pathways. Indole derivatives, which share structural similarities, are known for their broad pharmacological activities, including antiviral, anti-inflammatory, anticancer, and antimicrobial effects . The diphenylacetamido moiety within the compound could potentially bind to specific receptors, offering a scaffold for developing new therapeutic agents.
Agricultural Chemical Research
In agriculture, compounds like Methyl (2-(2,2-diphenylacetamido)-4,5-dimethylthiophene-3-carbonyl)carbamate could be explored for their potential as growth regulators or pest deterrents. The indole structure within it is similar to plant hormones like indole-3-acetic acid, suggesting possible applications in enhancing plant growth or stress responses .
Material Science
The carbamate group in the compound suggests potential utility in material science, particularly in the synthesis of polymers. Carbamates can be involved in photopolymerization processes, which are crucial in creating coatings, adhesives, and resins for industrial applications .
Environmental Science
In environmental science, the study of such compounds can lead to the development of new materials that are more environmentally friendly. For instance, the synthesis of low-viscosity monomers for photopolymerization, which avoids the use of harmful isocyanates, could be one such application .
Biochemistry and Enzyme Inhibition
The compound’s structure indicates potential for enzyme inhibition, which is a significant area of research in biochemistry. By inhibiting specific enzymes, it could regulate biological pathways, leading to new treatments for diseases where such pathways are dysregulated .
Cheminformatics
In cheminformatics, the compound’s structure could be used to model interactions with biological macromolecules, aiding in the design of new drugs and chemicals with desired properties .
properties
IUPAC Name |
methyl N-[2-[(2,2-diphenylacetyl)amino]-4,5-dimethylthiophene-3-carbonyl]carbamate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N2O4S/c1-14-15(2)30-22(18(14)20(26)25-23(28)29-3)24-21(27)19(16-10-6-4-7-11-16)17-12-8-5-9-13-17/h4-13,19H,1-3H3,(H,24,27)(H,25,26,28) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AJGXDWGTSFUWQE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=C1C(=O)NC(=O)OC)NC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N2O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl (2-(2,2-diphenylacetamido)-4,5-dimethylthiophene-3-carbonyl)carbamate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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